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Compound of Interest

Compound Name: 4-(Methylamino)benzoic acid

Cat. No.: B118877

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methylamino)benzoic acid, a derivative of p-aminobenzoic acid (PABA), is a versatile
intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and other
complex molecules.[1] Its molecular structure, featuring both a carboxylic acid and a secondary
amine functional group, dictates its chemical reactivity and physical properties. A critical aspect
of its physicochemical profile is its thermal stability, which influences its storage, handling, and
reaction conditions during drug development and manufacturing processes.

This in-depth technical guide provides a comprehensive overview of the thermal stability of 4-
(Methylamino)benzoic acid. While specific thermogravimetric and calorimetric data for this
compound are not extensively available in the public domain, this guide leverages available
data, information on analogous compounds like p-aminobenzoic acid, and established
principles of thermal analysis to provide a robust understanding of its thermal behavior.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Methylamino)benzoic acid is
presented in Table 1.
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Property Value Source
Molecular Formula CsHsNO2 [2]
Molecular Weight 151.16 g/mol [2]
Melting Point 159-162 °C [2]
White to off-white crystalline
Appearance
powder
Solubility Soluble in methanol [3]

Table 1: Physicochemical Properties of 4-(Methylamino)benzoic Acid

Thermal Stability and Decomposition

The thermal stability of an organic compound is its ability to resist decomposition at elevated
temperatures. Understanding the onset of decomposition and the nature of the degradation
products is crucial for establishing safe handling and processing parameters.

Melting and Decomposition Onset

4-(Methylamino)benzoic acid has a reported melting point in the range of 159-162 °C.[2]
Thermal decomposition is expected to occur at temperatures above its melting point. While a
specific decomposition temperature for 4-(Methylamino)benzoic acid is not readily available,
a Safety Data Sheet indicates that the compound is stable under normal conditions. Upon
decomposition, it is expected to release hazardous products such as nitrogen oxides (NOXx),
carbon monoxide (CO), and carbon dioxide (COz).

Predicted Thermal Analysis Profile

In the absence of specific Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) data for 4-(Methylamino)benzoic acid, the thermal behavior of the closely
related compound, p-aminobenzoic acid (PABA), can provide valuable insights.

« Differential Scanning Calorimetry (DSC): A DSC thermogram for a similar aminobenzoic acid
would be expected to show a sharp endothermic peak corresponding to its melting point. For
PABA, the melting point is observed around 187-189 °C.[4] For 4-(Methylamino)benzoic
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acid, this endotherm would be expected in the 159-162 °C range. Any polymorphic
transitions would appear as additional endothermic or exothermic events before the final
melting peak.

e Thermogravimetric Analysis (TGA): A TGA curve for 4-(Methylamino)benzoic acid would
likely show a stable baseline with minimal mass loss until the temperature approaches and
surpasses its melting point. Significant mass loss would then indicate the onset of
decomposition. Studies on substituted aminobenzoic acids suggest that decomposition can
involve processes like decarboxylation.[4] The primary decomposition pathway for many
aminobenzoic acids is decarboxylation, leading to the loss of CO-.[5] Further heating would
lead to the fragmentation of the aromatic ring.

A hypothetical multi-stage decomposition process for 4-(Methylamino)benzoic acid is outlined
in Table 2.

Temperature Range (°C) Predicted Mass Loss (%) Predicted Process

Initial decomposition,
> 162 > 29% potentially involving

decarboxylation (loss of CO2)

Fragmentation of the aromatic
> 300 Further mass loss ring and release of NOx and
CO

600 Formation of a small amount of
>
carbonaceous residue

Table 2: Predicted TGA Decomposition Profile for 4-(Methylamino)benzoic Acid

Experimental Protocols for Thermal Analysis

Detailed methodologies for performing TGA and DSC analyses on 4-(Methylamino)benzoic
acid are provided below. These are generalized protocols based on standard practices for
organic compounds.[5]

Thermogravimetric Analysis (TGA)
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Objective: To determine the thermal stability and decomposition profile of 4-
(Methylamino)benzoic acid by measuring its mass loss as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of finely powdered 4-(Methylamino)benzoic
acid into a tared TGA crucible (e.g., alumina or platinum).

 Instrument Setup: Place the sample crucible in the TGA furnace.

o Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of
20-50 mL/min.

e Thermal Program:

o Equilibrate the sample at 30 °C for 5 minutes.

o Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.
o Data Collection: Continuously record the sample weight and temperature.

o Data Analysis: Plot the percentage weight loss versus temperature. The onset of
decomposition is typically determined from the intersection of the baseline and the tangent of
the decomposition step. The derivative of the TGA curve (DTG) can be used to identify the
temperatures of maximum mass loss rates.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of 4-(Methylamino)benzoic
acid and to identify any other thermal events such as polymorphic transitions.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:
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o Sample Preparation: Accurately weigh 2-5 mg of 4-(Methylamino)benzoic acid into a
hermetically sealed aluminum DSC pan.

o Reference: Use an empty, hermetically sealed aluminum pan as a reference.
¢ Instrument Setup: Place the sample and reference pans in the DSC cell.

o Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen or argon, at a flow rate
of 20-50 mL/min.

e Thermal Program:
o Equilibrate the sample at 30 °C for 5 minutes.
o Heat the sample from 30 °C to 200 °C at a constant heating rate of 10 °C/min.

o Data Collection: Continuously record the differential heat flow between the sample and the
reference as a function of temperature.

o Data Analysis: Plot the heat flow versus temperature. The melting point is determined as the
onset or peak temperature of the melting endotherm. The area under the melting peak
corresponds to the enthalpy of fusion.

Synthesis Workflow

4-(Methylamino)benzoic acid can be synthesized through various methods. A common
laboratory-scale synthesis involves the hydrolysis of a corresponding ester.[3]
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Synthesis Workflow for 4-(Methylamino)benzoic acid

Ester Hydrolysis

Methyl 4-(methylamino)benzoate

Stir at Room Temperature

3. Neutralize

Acidification with HCI

4. Precipitate & Isolate

4-(Methylamino)benzoic acid

Click to download full resolution via product page

Caption: A representative workflow for the synthesis of 4-(Methylamino)benzoic acid via ester
hydrolysis.

Logical Relationship of Thermal Analysis Data
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The data obtained from TGA and DSC are complementary and provide a comprehensive
picture of the thermal stability of a compound.

Relationship of Thermal Analysis Data

Thermal Analysis of 4-(Methylamino)benzoic acid

DSC Analysis TGA Analysis

Melting Point (Endotherm) Decomposition (Mass Loss)

Thermal Stability Profile

Click to download full resolution via product page

Caption: The logical flow from experimental thermal analysis techniques to the determination of
the overall thermal stability profile.

Conclusion

This technical guide has provided a detailed overview of the thermal stability of 4-
(Methylamino)benzoic acid. While a complete experimental dataset is not publicly available,
the provided information on its melting point, predicted decomposition behavior based on
analogous compounds, and standardized experimental protocols offers a solid foundation for
researchers and drug development professionals. The presented synthesis workflow and the
logical relationship of thermal analysis data further contribute to a comprehensive
understanding of this important chemical intermediate. For critical applications, it is
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recommended to perform specific TGA and DSC analyses following the outlined protocols to
obtain precise data for 4-(Methylamino)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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